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Compound of Interest

Compound Name: 5-Bromobenzene-1,2,3-triol

Cat. No.: B1344235

5-Bromobenzene-1,2,3-triol is a brominated phenolic compound. While comprehensive
toxicological data for this specific chemical is not widely available, its structure suggests a
hazard profile that includes skin, eye, and respiratory irritation, as indicated by GHS hazard
statements.[1] The presence of the phenol functional group is of primary concern, as phenols
as a class can be corrosive and toxic, with the potential for rapid absorption through the skin.[2]
[3][4] The bromine atom may also contribute to its reactivity and potential as an irritant.

Key Hazard Statements:

e H315: Causes skin irritation.[1][5]

e H319: Causes serious eye irritation.[1][5]

o H335: May cause respiratory irritation.[1][5]

Due to these hazards, it is imperative to handle 5-Bromobenzene-1,2,3-triol with appropriate
engineering controls and personal protective equipment.

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to PPE is critical when handling 5-Bromobenzene-1,2,3-triol to
prevent contact with skin, eyes, and the respiratory system.
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Hand Protection

Given the skin irritation potential and the known properties of phenolic compounds to be
absorbed through the skin, selecting the correct gloves is crucial.[2][3] Nitrile gloves may not
offer sufficient protection against phenols, especially in the presence of other solvents.[3] For
direct handling, consider the following:

e Primary Gloves: Neoprene or butyl rubber gloves are recommended for handling phenols
and halogenated compounds.[3]

e Double Gloving: Wearing two pairs of gloves is a best practice to protect against undetected
tears or punctures. A common practice is to wear a lighter weight disposable glove under a
heavier, more resistant glove.[3]

e Glove Change Protocol: Immediately change gloves if they become contaminated. Do not
reuse disposable gloves.

Eye and Face Protection

To protect against splashes and airborne patrticles, the following are mandatory:
o Safety Glasses: ANSI Z87.1-compliant safety glasses with side shields.

o Face Shield: A face shield should be worn in addition to safety glasses when there is a
significant risk of splashing.[2]

Body and Respiratory Protection

o Laboratory Coat: A standard laboratory coat should be worn at all times. For procedures with
a higher risk of splashing, a chemically resistant apron over the lab coat is recommended.[3]

o Respiratory Protection: Work with 5-Bromobenzene-1,2,3-triol should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[2][6] If a fume hood is not
available or the procedure has a high potential for generating aerosols, a risk assessment
should be performed to determine if a respirator is necessary.

Safe Handling and Operational Plan
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A systematic approach to handling 5-Bromobenzene-1,2,3-triol will minimize the risk of

exposure and contamination.

Engineering Controls

Chemical Fume Hood: All weighing and handling of solid 5-Bromobenzene-1,2,3-triol and
any work with its solutions should be performed in a properly functioning chemical fume
hood.[6]

Ventilation: Ensure the laboratory has adequate general ventilation.

Step-by-Step Handling Procedure

Preparation: Before starting work, ensure the chemical fume hood is operational and the
sash is at the appropriate height. Clear the workspace of any unnecessary items.

PPE Donning: Put on all required PPE as outlined in Section 2.

Weighing: If weighing the solid, do so on a tared weigh boat inside the fume hood. Handle
the container with care to avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

Storage: Keep the container of 5-Bromobenzene-1,2,3-triol tightly closed when not in use.
Store in a cool, dry, dark, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[2]

Post-Handling: After handling, wipe down the work area in the fume hood with an appropriate
decontaminating solution. Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7]

Spill and Disposal Management

Prompt and correct response to spills and proper waste disposal are critical components of

safe chemical management.
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Spill Response

In the event of a spill, follow these steps:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.
 Alert: Notify your supervisor and colleagues.
o Assess: From a safe distance, assess the extent of the spill.

o Contain: For small spills within a fume hood, use an absorbent material like vermiculite or
sand to contain the spill.[4][8] Do not use combustible materials.

o Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and spilled
substance using non-sparking tools and place it into a labeled, sealed container for
hazardous waste disposal.[8]

o Decontaminate: Clean the spill area with a suitable decontamination solution.

Waste Disposal Plan

All waste containing 5-Bromobenzene-1,2,3-triol must be treated as hazardous waste.

e Solid Waste: Contaminated gloves, weigh boats, and absorbent materials should be placed
in a clearly labeled, sealed hazardous waste container.

e Liquid Waste: Solutions containing 5-Bromobenzene-1,2,3-triol should be collected in a
designated, labeled hazardous waste container. Do not pour this chemical down the drain.[9]
[10]

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety office, following all local, state, and federal regulations.

Summary of Key Safety Information
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Parameter Information Source
GHS Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning [1]
Hazard Statements H315, H319, H335 [1]
Precautionary Statements P261, P305+P351+P338 [1]
Primary Engineering Control Chemical Fume Hood [2][6]
Recommended Gloves Neoprene, Butyl Rubber [3]

Eye Protection

Safety glasses with side

shields and face shield

[2]

Spill Clean-up Material

Vermiculite, Sand

[4]18]

Emergency Procedures Workflow

The following diagram outlines the immediate actions to take in case of an exposure or spill.
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Caption: Workflow for responding to a spill or personal exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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